Cas no 1389321-47-4 (3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine)

• Product Name: 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine
• CAS No: 1389321-47-4
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 2197522
• Update Time: 2025-07-19

3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-3-cyclobutyl-2,3,4,5-tetrahydro-1h-benzo[d]azepine
• 3-CYCLOBUTYL-7-METHOXY-2,3,4,5-TETRAHYDRO-1H-BENZO[D]AZEPINE
• 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine

• Inchi： 1S/C15H21NO/c1-17-15-6-5-12-7-9-16(14-3-2-4-14)10-8-13(12)11-15/h5-6,11,14H,2-4,7-10H2,1H3
• InChI Key： NIWSQMXNRANDIA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)CCN(CC2)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Topological Polar Surface Area: 12.5

Additional information on 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine

Introduction to 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine (CAS No. 1389321-47-4)

3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine (CAS No. 1389321-47-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azepines, which are known for their diverse biological activities, including antipsychotic, antidepressant, and anxiolytic properties. The unique structural features of 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine make it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine consists of a cyclobutyl group attached to the 3-position of the azepine ring and a methoxy group at the 7-position. These substituents play a crucial role in modulating the compound's pharmacological properties. The cyclobutyl group contributes to the compound's lipophilicity and metabolic stability, while the methoxy group enhances its solubility and receptor binding affinity. These characteristics collectively contribute to the compound's potential as a therapeutic agent.

Recent studies have focused on the pharmacological profile of 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine. In vitro assays have demonstrated that this compound exhibits high affinity for serotonin (5-HT) receptors, particularly the 5-HT_1A receptor. This receptor subtype is implicated in various neuropsychiatric disorders, including depression and anxiety. The selective binding of 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine to 5-HT_1A receptors suggests its potential as an antidepressant and anxiolytic agent.

In addition to its interaction with serotonin receptors, 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine has also shown activity at dopamine (DA) receptors. Specifically, it has been found to exhibit moderate affinity for D₂ receptors. This dual mechanism of action involving both serotonin and dopamine receptors is particularly interesting because it may offer a broader therapeutic spectrum compared to compounds that target only one receptor type. The ability to modulate both neurotransmitter systems could be beneficial in treating complex neuropsychiatric conditions such as schizophrenia.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects with minimal side effects. These findings are encouraging and support further investigation into its therapeutic potential. Phase II trials are expected to provide more detailed insights into the compound's efficacy in treating specific neuropsychiatric disorders.

The pharmacokinetic properties of 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine have also been studied extensively. The compound exhibits good oral bioavailability and a favorable half-life, which are important factors for its practical use as a medication. Additionally, its metabolic stability has been confirmed through in vitro studies using human liver microsomes. These characteristics suggest that 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine could be administered orally with consistent therapeutic effects.

In terms of safety and toxicity profiles, preclinical studies have shown that 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine has a favorable safety margin. Animal models have not revealed any significant toxic effects at therapeutic doses. However, as with any new drug candidate, ongoing monitoring and comprehensive safety assessments will be essential throughout the clinical development process.

The potential applications of 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine extend beyond traditional neuropsychiatric disorders. Recent research has explored its effects on other conditions such as chronic pain and neurodegenerative diseases. For instance, preliminary studies have indicated that this compound may have analgesic properties by modulating pain pathways involving serotonin and dopamine receptors. Furthermore, its neuroprotective effects have been observed in cell culture models of neurodegeneration.

In conclusion, 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine (CAS No. 1389321-47-4) represents a promising lead compound in the development of novel therapeutics for neuropsychiatric disorders and other related conditions. Its unique chemical structure and pharmacological profile make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, 3-Cyclobutyl-7-methoxy-2,3,4,5-tetrahydro-1H-benzo[D]azepine could play a significant role in advancing our understanding and treatment of complex neurological disorders.